Cas no 754211-07-9 (PYRAZOLO[1,5-A]PYRIMIDINE-3-CARBOXALDEHYDE, 5,7-DICHLORO-6-METHYL-)

• Product Name: PYRAZOLO[1,5-A]PYRIMIDINE-3-CARBOXALDEHYDE, 5,7-DICHLORO-6-METHYL-
• CAS No: 754211-07-9
• MF: C₈H₅Cl₂N₃O
• MW: 230.050799131393
• MDL: MFCD32696201
• CID: 3517395
• PubChem ID: 57752942
• Update Time: 2025-10-05

PYRAZOLO[1,5-A]PYRIMIDINE-3-CARBOXALDEHYDE, 5,7-DICHLORO-6-METHYL- Chemical and Physical Properties

Names and Identifiers

• PYRAZOLO[1,5-A]PYRIMIDINE-3-CARBOXALDEHYDE, 5,7-DICHLORO-6-METHYL-
• DB-196225
• SCHEMBL3198206
• F96233
• FILCCACOFAMPRX-UHFFFAOYSA-N
• 5,7-Dichloro-6-methyl-pyrazolo[1,5-a]pyrimidine-3-carboxaldehyde
• 754211-07-9
• 5,7-dichloro-6-methylpyrazolo[1,5-a]pyrimidine-3-carbaldehyde

• MDL： MFCD32696201
• Inchi： 1S/C8H5Cl2N3O/c1-4-6(9)12-8-5(3-14)2-11-13(8)7(4)10/h2-3H,1H3
• InChI Key： FILCCACOFAMPRX-UHFFFAOYSA-N
• SMILES： C12=C(C=O)C=NN1C(Cl)=C(C)C(Cl)=N2

Computed Properties

• Exact Mass: 228.9809672Da
• Monoisotopic Mass: 228.9809672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on PYRAZOLO[1,5-A]PYRIMIDINE-3-CARBOXALDEHYDE, 5,7-DICHLORO-6-METHYL-

Comprehensive Overview of PYRAZOLO[1,5-A]PYRIMIDINE-3-CARBOXALDEHYDE, 5,7-DICHLORO-6-METHYL- (CAS No. 754211-07-9)

PYRAZOLO[1,5-A]PYRIMIDINE-3-CARBOXALDEHYDE, 5,7-DICHLORO-6-METHYL- (CAS No. 754211-07-9) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazolo[1,5-a]pyrimidine derivative is characterized by its unique carboxaldehyde functional group and dichloro-methyl substitution pattern, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to purine bases, which are foundational in many biological processes.

The compound's 5,7-dichloro-6-methyl configuration enhances its reactivity and selectivity, enabling its use in cross-coupling reactions and other advanced synthetic methodologies. Recent studies have explored its role in developing kinase inhibitors, a hot topic in oncology research, as well as its utility in creating novel antiviral agents. These applications align with current trends in precision medicine and the search for targeted therapies against resistant pathogens. The demand for such intermediates has surged, as evidenced by frequent searches for terms like "pyrazolo[1,5-a]pyrimidine synthesis" and "heterocyclic aldehydes in drug design."

From a chemical perspective, PYRAZOLO[1,5-A]PYRIMIDINE-3-CARBOXALDEHYDE, 5,7-DICHLORO-6-METHYL- exhibits notable stability under standard laboratory conditions, though it requires careful handling due to its aldehyde moiety. Its solubility profile—moderate in polar organic solvents like DMSO and methanol—facilitates its incorporation into diverse reaction schemes. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity, a critical factor given its use in high-value applications. This aligns with industry queries such as "CAS 754211-07-9 purity analysis" and "pyrazolo[1,5-a]pyrimidine derivatives characterization."

In agrochemical research, this compound's dichloro-methyl structure has shown promise in the development of next-generation crop protection agents. Its ability to interact with enzymatic targets in pests while minimizing environmental impact resonates with the growing emphasis on sustainable agriculture. Searches for "eco-friendly agrochemical intermediates" and "chlorinated heterocycles in agriculture" reflect this trend. Furthermore, its compatibility with green chemistry principles—such as catalytic transformations—positions it as a candidate for scalable, low-waste production.

The synthesis of PYRAZOLO[1,5-A]PYRIMIDINE-3-CARBOXALDEHYDE, 5,7-DICHLORO-6-METHYL- typically involves multi-step protocols, including cyclization and halogenation steps. Recent advancements in flow chemistry have streamlined these processes, addressing common challenges like yield optimization and byproduct control. This innovation responds to frequent search queries like "improving pyrazolo[1,5-a]pyrimidine yields" and "continuous flow synthesis of heterocycles."

In summary, PYRAZOLO[1,5-A]PYRIMIDINE-3-CARBOXALDEHYDE, 5,7-DICHLORO-6-METHYL- (CAS No. 754211-07-9) represents a versatile building block with broad relevance in life sciences and material chemistry. Its intersection with trending topics—such as targeted drug delivery, green synthesis, and precision agriculture—ensures its continued prominence in scientific discourse. As research evolves, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.